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Compound of Interest

Compound Name: SOMCL-863

Cat. No.: B15580289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SOMCL-863 is a potent and selective small-molecule inhibitor of the c-Met receptor tyrosine

kinase.[1][2] Dysregulation of the HGF/c-Met signaling pathway is implicated in a variety of

human cancers, contributing to tumor growth, proliferation, migration, invasion, and

angiogenesis.[1][3] SOMCL-863 has demonstrated significant anti-tumor efficacy in both in

vitro and in vivo models, making it a valuable tool for cancer research and a promising

candidate for further therapeutic development.[1]

These application notes provide detailed protocols for the preparation of SOMCL-863 stock

solutions and their application in common cell-based assays.

Compound Information
Table 1: Chemical and Physical Properties of SOMCL-863
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Property Value Reference

Target c-Met [1][2]

CAS Number 1452310-87-0 [2]

Molecular Formula C23H24F3N5O3 [2]

Molecular Weight 475.46 g/mol [2]

Appearance Crystalline solid
(Typical for small molecule

inhibitors)

Storage
Store at -20°C for long-term

storage.

(General recommendation for

similar compounds)

Preparation of SOMCL-863 Stock Solutions
The following protocols are for the preparation of stock solutions of SOMCL-863 for in vitro

research purposes. For in vivo studies, formulation development will be required to ensure

appropriate bioavailability and tolerability.

Reagents and Equipment
Table 2: Reagents and Equipment for Stock Solution Preparation

Reagent/Equipment Specifications

SOMCL-863 Purity ≥98%

Dimethyl sulfoxide (DMSO) Anhydrous, cell culture grade

1.5 mL or 2.0 mL microcentrifuge tubes Sterile, DNase/RNase-free

Pipettes and sterile filter tips
Calibrated, various volumes (e.g., P1000, P200,

P20)

Vortex mixer

Analytical balance Readable to at least 0.1 mg

Personal Protective Equipment (PPE) Lab coat, gloves, safety glasses
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Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of SOMCL-863 in DMSO.

This is a common starting concentration for in vitro experiments.

Procedure:

Safety Precautions: Work in a chemical fume hood and wear appropriate PPE, including a

lab coat, gloves, and safety glasses.

Weighing SOMCL-863:

Tare a sterile 1.5 mL microcentrifuge tube on an analytical balance.

Carefully weigh out 4.75 mg of SOMCL-863 powder into the tared tube.

Solubilization:

Add 1 mL of anhydrous, cell culture grade DMSO to the microcentrifuge tube containing

the SOMCL-863 powder.

Cap the tube securely.

Dissolution:

Vortex the solution vigorously for 1-2 minutes, or until the compound is completely

dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary. Visually

inspect the solution to ensure there are no visible particles.

Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile

microcentrifuge tubes. This will prevent repeated freeze-thaw cycles which can degrade

the compound.

Store the aliquots at -20°C for up to 6 months or at -80°C for longer-term storage.

Table 3: Volumes of DMSO for Different Stock Concentrations (for 1 mg of SOMCL-863)
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Desired Stock
Concentration

Molecular Weight ( g/mol )
Volume of DMSO to Add to
1 mg of SOMCL-863

1 mM 475.46 2.103 mL

5 mM 475.46 420.6 µL

10 mM 475.46 210.3 µL

20 mM 475.46 105.2 µL

Application in Cell-Based Assays
SOMCL-863 can be used in a variety of cell-based assays to investigate its effects on c-Met

signaling and cancer cell biology.

Experimental Workflow: In Vitro Cell Viability Assay
A common application for a c-Met inhibitor is to determine its effect on the viability of cancer

cells that are dependent on c-Met signaling.
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Preparation Treatment Analysis

Culture c-Met dependent
 and control cell lines

Plate cells in
 96-well plates

Prepare serial dilutions
 of SOMCL-863 Add SOMCL-863 to cells Incubate for 72 hours Add cell viability reagent

 (e.g., MTT, CellTiter-Glo)
Read plate on a

 microplate reader
Analyze data and
 determine IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. SOMCL-863, a novel, selective and orally bioavailable small-molecule c-Met inhibitor,
exhibits antitumor activity both in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

2. medchemexpress.com [medchemexpress.com]

3. Opportunities and challenges of targeting c-Met in the treatment of digestive tumors -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: SOMCL-863].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580289#preparing-somcl-863-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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